Cas no 1566852-30-9 (4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(1-methylethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(1-methylethyl)-
• CAS No: 1566852-30-9
• MF: C₇H₁₂ClN₃O₃S
• MW: 253.706479072571
• CID: 5296399
• Update Time: 2025-06-10

4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(1-methylethyl)-

• Inchi： 1S/C7H12ClN3O3S/c1-5(2)11-6(4-14-3)9-10-7(11)15(8,12)13/h5H,4H2,1-3H3
• InChI Key： HTNNNGYKDULPEV-UHFFFAOYSA-N
• SMILES： N1=C(COC)N(C(C)C)C(S(Cl)(=O)=O)=N1

Additional information on 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(1-methylethyl)-

4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(1-methylethyl)-

The compound with CAS No. 1566852-30-9, known as 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-(methoxymethyl)-4-(1-methylethyl)-, is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis due to their reactivity and versatility. The structure of this compound is characterized by a triazole ring system substituted with a sulfonyl chloride group at position 3 and additional substituents at positions 4 and 5. These substituents include a methoxymethyl group at position 5 and a 1-methylethyl group at position 4.

The triazole ring system is a heterocyclic aromatic structure that imparts unique electronic properties to the compound. The presence of the sulfonyl chloride group introduces electrophilic character, making it reactive towards nucleophiles. This reactivity is particularly useful in the synthesis of sulfonamides, sulfonate esters, and other derivatives. Recent studies have highlighted the potential of such compounds in drug discovery, where they serve as building blocks for bioactive molecules.

One of the most intriguing aspects of 4H-1,2,4-Triazole-3-sulfonyl chloride is its ability to participate in click chemistry reactions. Click chemistry refers to a set of reactions that are efficient, selective, and operationally simple. The triazole moiety in this compound can undergo cycloaddition reactions with alkyne or azide groups to form stable heterocyclic products. This property has been exploited in the development of novel materials with tailored functionalities.

Recent research has also focused on the application of this compound in polymer chemistry. By incorporating sulfonyl chloride groups into polymer backbones, scientists have been able to create materials with enhanced thermal stability and mechanical properties. These polymers find applications in high-performance coatings, adhesives, and electronic devices.

In terms of synthesis, 4H-1,2,4-Triazole-3-sulfonyl chloride can be prepared via a variety of routes. One common method involves the reaction of triazole derivatives with sulfonyl chlorides under controlled conditions. Optimization of reaction conditions has led to higher yields and better purity levels. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

The methoxymethyl and 1-methylethyl substituents on the triazole ring play a crucial role in modulating the physical and chemical properties of the compound. The methoxymethyl group introduces hydrophilic character, while the 1-methylethyl group imparts steric bulk. These substituents can be tailored to achieve desired properties for specific applications.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR provides detailed information about the electronic environment of atoms in the molecule, while MS helps in determining molecular weight and structural integrity.

In conclusion, CAS No. 1566852-30-9 represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.